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Compound of Interest

Compound Name: Lentinellic acid

Cat. No.: B15567623

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lentinellic acid, a naturally occurring sesquiterpenoid, has garnered interest in the scientific
community for its notable antimicrobial and cytotoxic properties. This technical guide provides a
comprehensive overview of Lentinellic acid, including its chemical identity, physicochemical
properties, and biological activities. The information is curated to support further research and
development in the fields of medicinal chemistry and pharmacology.

Chemical Identity

IUPAC Name: (5R,6S,10R,11S)-5,8,8-trimethyl-3,13-dioxo-12-
oxatetracyclo[9.4.0.02,>.0%,%pentadeca-1,14-diene-14-carboxylic acid[1]

Chemical Synonyms:

Lentinellic acid[1]

Cyclobut(6,7)indeno(4,5-b)pyran-3-carboxylic acid, 2,5,6,6a,6b,7,8,9,9a,9b-decahydro-
6a,8,8-trimethyl-2,5-dioxo-, (6aR-(6aalpha,6bbeta,9abeta,9balpha))-[1]

115219-90-4 (CAS Number)[1]

orb1702065[1]
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« CHEBI:227878[1]
« AKOS040747036[1]
« CS-0065566[1]

Physicochemical Properties

A summary of the computed physicochemical properties of Lentinellic acid is presented in the
table below. These properties are crucial for understanding its pharmacokinetic and
pharmacodynamic behavior.

Property Value Source
Molecular Formula C18H200s5 PubChem[1]
Molecular Weight 316.3 g/mol PubChem[1]
XLogP3 2.8 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

Count 5 PubChem[1]
Rotatable Bond Count 1 PubChem[1]
Exact Mass 316.131074 g/mol PubChem[1]
Topological Polar Surface Area  80.7 A2 PubChem[1]
Heavy Atom Count 23 PubChem[1]
Complexity 569 PubChem[1]

Biological Activities

Lentinellic acid has been identified as a biologically active compound with both antimicrobial
and cytotoxic effects. It is a protoilludane derivative isolated from submerged cultures of
Lentinellus ursinus and L. omphalodes[2].
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Antimicrobial Activity

Lentinellic acid demonstrates activity primarily against Gram-positive bacteria[3]. It has been
reported to be effective against Bacillus brevis, Aerobacter aerogenes, and Corynebacterium
insidiosum at concentrations ranging from 1 to 5 uL/mL[3]. The methyl ester of Lentinellic acid
has also shown antifungal activity[3].

Cytotoxic Activity

In addition to its antimicrobial properties, Lentinellic acid exhibits cytotoxic activity[2]. This
suggests its potential as a lead compound for the development of novel anticancer agents.
However, detailed studies elucidating its specific mechanism of action and its efficacy against a
broad panel of cancer cell lines are yet to be extensively reported in publicly available
literature.

Experimental Protocols
Isolation and Structure Elucidation

The isolation of Lentinellic acid has been reported from submerged cultures of Lentinellus
species. The general workflow for such a process is outlined below.
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Fungal Culture and Extraction

Submerged Culture of Lentinellus sp.

Filtration

Extraction of Culture Filtrate

Purification

Chromatographic Separation

:

Fraction Collection

:

Bioassay-Guided Fractionation

Structure Elucidation

Spectroscopic Analysis

Single Crystal X-ray Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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